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Introduction

2-(N-morpholino)ethanesulfonic acid, commonly known as MES, is a zwitterionic buffer that has
become an indispensable tool in a wide array of biochemical, molecular biology, and
pharmaceutical research applications.[1][2] Its popularity stems from its desirable
characteristics as one of "Good's buffers,” which were developed to be biochemically inert and
effective under physiological conditions.[2][3] This technical guide provides an in-depth
overview of the physicochemical properties of MES monohydrate, with a particular focus on its
pKa and buffering range, alongside detailed experimental protocols and its applications in
modern research and drug development.

Physicochemical Properties of MES Monohydrate

MES monohydrate is favored for its high water solubility, minimal binding of metal ions, and
stability in various experimental setups.[3][4] A key characteristic of any buffer is its pKa, the pH
at which the acidic and basic forms of the buffer are present in equal concentrations,
representing its maximum buffering capacity. The effective buffering range of a buffer is
generally considered to be its pKa + 1 pH unit.

Quantitative Data Summary
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The table below summarizes the key quantitative properties of MES monohydrate.

Property Value Temperature (°C) Reference(s)
pKa 6.1 25 [3][5]
pKa 6.15 20 [2][3]
Effective Buffering
pH5.5-6.7 20-25 [3151161171[8]
Range
Molecular Weight
213.25 g/mol N/A [4]
(Monohydrate)
Molecular Weight
_ 195.24 g/mol N/A [5]18]
(Free Acid)
ApKa/AT -0.011 N/A [4]

Experimental Protocols

Accurate preparation of MES buffer is crucial for the reproducibility of experimental results.
Below are detailed protocols for preparing a stock solution and adjusting its pH.

Preparation of a 0.5 M MES Stock Solution

This protocol outlines the steps to prepare a 0.5 M stock solution of MES buffer.

Materials:

MES monohydrate (MW: 213.25 g/mol ) or MES free acid (MW: 195.24 g/mol )

Deionized water (dH20)

10 N Sodium hydroxide (NaOH) solution

Calibrated pH meter

Stir plate and stir bar
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Graduated cylinder and beaker

0.22 um sterile filter (optional)

Procedure:

Weighing the MES: To prepare 1 liter of 0.5 M MES buffer, weigh out 106.63 g of MES
monohydrate or 97.62 g of MES free acid.[7][9]

Dissolving the MES: Add the weighed MES powder to a beaker containing approximately
800 mL of dH20.[9] Place the beaker on a stir plate with a stir bar and stir until the MES is
completely dissolved. The initial pH of the solution will be acidic, typically around pH 3-4.[4]

[9]

pH Adjustment: While continuously stirring, slowly add 10 N NaOH dropwise to the solution
to raise the pH to the desired value within the buffering range (e.g., pH 6.1).[5][7] Monitor the
pH using a calibrated pH meter. Be cautious not to overshoot the target pH.

Final Volume Adjustment: Once the desired pH is reached, transfer the solutiontoa 1 L
graduated cylinder and add dHz0 to bring the final volume to 1 liter.

Sterilization (Optional): If required for your application (e.g., cell culture), sterilize the buffer
solution by passing it through a 0.22 um filter.[4][8]

Storage: Store the prepared buffer at 4°C, where it should be stable for several months.[4][8]

Logical Workflow for MES Buffer Preparation

The following diagram illustrates the logical steps involved in preparing an MES buffer solution.
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MES Buffer Preparation Workflow

Applications in Research and Drug Development
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The unique properties of MES buffer make it suitable for a wide range of applications in

scientific research and the pharmaceutical industry.

Key Application Areas

Biochemistry and Molecular Biology: MES is frequently used in enzyme assays, protein
purification, and electrophoresis (e.g., as a running buffer for Bis-Tris gels).[1][8][9] Its low
UV absorbance makes it ideal for spectrophotometric measurements.[10]

Cell Culture: It serves as a buffering agent in various cell culture media to maintain a stable
physiological pH, which is critical for optimal cell growth and function.[1][8]

Pharmaceutical Research: In drug formulation and stability studies, MES buffer helps to
assess the stability of active pharmaceutical ingredients (APIs) under different pH conditions.
[1] It is also used in in-vitro dissolution tests for certain drug delivery systems.[11]

Diagnostics: MES solutions are employed in the activation buffer for antibody conjugation to
microspheres, a key step in the development of sensitive diagnostic assays.[12]

Plant Biology: It is used in media for plant cell and tissue culture.[1][6]

Signaling Pathway Context

While MES buffer itself is not part of a signaling pathway, its role in maintaining a stable pH is

critical for studying these pathways. For instance, many enzymatic reactions within signaling

cascades are highly pH-dependent. The diagram below illustrates a generic enzyme-catalyzed

reaction where a stable pH, maintained by a buffer like MES, is essential for accurate kinetic

studies.
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Role of MES in Enzyme Kinetics

Conclusion

MES monohydrate is a versatile and reliable buffering agent with a pKa of approximately 6.1
and an effective buffering range of pH 5.5 to 6.7.[3][5] Its desirable physicochemical properties,
including high solubility and minimal metal ion binding, have led to its widespread adoption in
diverse research and development fields.[3][4] By following standardized preparation protocols,
researchers can ensure the consistency and accuracy of their experimental outcomes, from
fundamental biochemical assays to the development of novel therapeutics and diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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